Akt2
  • Afuresertib
    Afuresertib
    • Cat. No.:
    • B560028
    • CAS No.:
    • 1047644-62-1
    • Molecular Formula:
    • C18H17Cl2FN4OS
    • Molecular Weight:
    • 427.3 g/mol
    Description
    N-[(2S)-1-amino-3-(3-fluorophenyl)propan-2-yl]-5-chloro-4-(4-chloro-2-methyl-3-pyrazolyl)-2-thiophenecarboxamide is a member of amphetamines.
    Afuresertib has been used in trials studying the treatment of Canc...
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  • Afuresertib Hydrochloride
    Afuresertib Hydrochloride
    • Cat. No.:
    • B560029
    • CAS No.:
    • 1047645-82-8
    • Molecular Formula:
    • C18H18Cl3FN4OS
    • Molecular Weight:
    • 463.8 g/mol
    Description
    Afuresertib Hydrochloride is the hydrochloride salt form of afuresertib, an orally bioavailable inhibitor of the serine/threonine protein kinase Akt (protein kinase B), with potential antineoplastic activity. Up...
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  • Miransertib HCl
    Miransertib HCl
    • Cat. No.:
    • B609052
    • CAS No.:
    • 1313883-00-9
    • Molecular Formula:
    • C27H25ClN6
    • Molecular Weight:
    • 468.99
    Description
    Miransertib, also known as ARQ 092, is an oral activie, potent and selective AKT inhibitor with IC50 values: 5.0 nM (AKT1);  4.5 nM (AKT2);  16 nM (AKT3). ARQ 092 binds to and inhibits the activity of ...
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  • MK-2206
    MK-2206
    • Cat. No.:
    • B611986
    • CAS No.:
    • 1032350-13-2
    • Molecular Formula:
    • C25H21N5O
    • Molecular Weight:
    • 407.5 g/mol
    Description
    MK-2206 is an organic heterotricyclic compound that is [1,2,4]triazolo[3,4-f][1,6]naphthyridin-3(2H)-one substituted by 4-(1-aminocyclobutyl)phenyl and phenyl groups at positions 8 and 9, respectively. It is an ...
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  • 3CAI
    3CAI
    • Cat. No.:
    • B1664122
    • CAS No.:
    • 28755-03-5
    • Molecular Formula:
    • C10H8ClNO
    • Molecular Weight:
    • 193.63 g/mol
    Description
    3CAI is an inhibitor of Akt1 and Akt2 with anticancer activity. It inhibits Akt1 and Akt2 in a kinase assay in a concentration-dependent manner, but has no effect on MEK1, JNK1, ERK1, or PDZ binding kinase (PBK)...
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  • Akt-l-1
    Akt-l-1
    • Cat. No.:
    • B1665675
    • CAS No.:
    • 473382-39-7
    • Molecular Formula:
    • C22H30N6
    • Molecular Weight:
    • 378.5 g/mol
    Description
    AKT-I-1 is a selective reversible inhibitor of Akt1.
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  • CCT128930
    CCT128930
    • Cat. No.:
    • B1683974
    • CAS No.:
    • 885499-61-6
    • Molecular Formula:
    • C18H20ClN5
    • Molecular Weight:
    • 341.8 g/mol
    Description
    an antineoplastic agent;  structure in first source
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  • Gsk 690693
    Gsk 690693
    • Cat. No.:
    • B1683982
    • CAS No.:
    • 937174-76-0
    • Molecular Formula:
    • C21H27N7O3
    • Molecular Weight:
    • 425.5 g/mol
    Description
    GSK690693 is a member of the class of imidazopyridines that is 4-(1-ethylimidazo[4,5-c]pyridin-4-yl)-2-methylbut-3-yn-2-ol carrying additional 2-(4-amino-1,2,5-oxadiazol-3-yl and [(3S)-piperidin-3-yl]methoxy sub...
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  • CCT128930 hydrochloride
    CCT128930 hydrochloride
    • Cat. No.:
    • B2478721
    • CAS No.:
    • Molecular Formula:
    • C18H21Cl2N5
    • Molecular Weight:
    • 378.3 g/mol
    Description
    CCT128930 hydrochloride is a useful research compound. Its molecular formula is C18H21Cl2N5 and its molecular weight is 378.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CCT128930 hydroc...
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  • Engasertib
    Engasertib
    • Cat. No.:
    • B10855051
    • CAS No.:
    • 1313439-71-2
    • Molecular Formula:
    • C25H25N3O3
    • Molecular Weight:
    • 415.5 g/mol
    Description
    VAD-044 is an allosteric AKT inhibitor developed by Vaderis Therapeutics AG. It is being investigated for the treatment of Hereditary Hemorrhagic Telangiectasia.
    VAD-044 is a small molecule drug with a maximu...
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